4-Bromo-2-chlorophenol-13C6

• Molecular Formula: C6H4BrClO
• Molecular Weight: 213.41 g/mol
• InChI: InChI=1S/C6H4BrClO/c7-4-1-2-6(9)5(8)3-4/h1-3,9H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChIKey: VIBJPUXLAKVICD-IDEBNGHGSA-N

4-Bromo-2-chlorophenol-13C6: 13C Internal Standard for MS Quantification

4-Bromo-2-chlorophenol-13C6 is a stable isotope-labeled analog of 4-Bromo-2-chlorophenol, a biologically inactive metabolite of the organophosphorus pesticide profenofos [1]. The compound's six carbon atoms are enriched with the 13C isotope, resulting in a molecular formula of ¹³C₆H₄BrClO and a molecular weight of 213.41 g/mol . Its primary utility lies in its role as an internal standard in analytical chemistry, specifically for quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) .

Type

Stable isotope-labeled internal standard

Workflow

GC-MS / LC-MS quantitative analysis

Use Context

Pesticide metabolite (profenofos) monitoring in environmental and food research

• [1] ChemicalBook. 4-Bromo-2-chlorophenol. Available at: https://www.chemicalbook.in/4-bromo-2-chlorophenol View Source

Why 13C-Labeled Internal Standards Are Irreplaceable

The selection of an internal standard is critical for correcting matrix effects and instrumental variability in quantitative mass spectrometry. Substituting 4-Bromo-2-chlorophenol-13C6 with the unlabeled compound (4-Bromo-2-chlorophenol) introduces the possibility of endogenous interference, particularly in biological or environmental samples, making it unsuitable for accurate quantification [1]. While deuterated analogs are common, they can exhibit different chromatographic retention times compared to the analyte due to a deuterium isotope effect, potentially leading to variable ionization efficiency and quantification errors . In contrast, a 13C-labeled analog is considered the gold standard as it co-elutes with the analyte, ensuring a consistent response factor across the analytical run [2].

Target: 13C6-IS

Co-eluting internal standard; matrix-effect correction consistent with analyte

Substitute: Unlabeled analog

Endogenous interference possible in biological/environmental samples; may compromise quantification

Target: 13C6-IS

Near-zero retention time shift; uniform ionization across peak

Substitute: Deuterated analog

Chromatographic isotope effect may cause retention shift and variable matrix suppression

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Available at: https://www.mtoz-biolabs.com/how-can-the-internal-standard-method-quantify-compounds-in-lc-ms-without-a-reference-standard.html View Source
• [2] Restek. Choosing an Internal Standard. Available at: https://discover.restek.com/column-selection/choosing-an-internal-standard View Source

Why Choose 4-Bromo-2-chlorophenol-13C6: Quantitative Evidence

13C Labeling: No Chromatographic Isotope Effect

Deuterated internal standards (e.g., 4-Bromo-2-chlorophenol-d3) can exhibit a chromatographic isotope effect where the C-D bond interacts differently with the stationary phase compared to a C-H bond, causing a slight retention time shift from the analyte. This can lead to differential matrix suppression and inaccurate quantification [1]. In contrast, 13C-labeled standards like 4-Bromo-2-chlorophenol-13C6 are physically and chemically nearly identical to the 12C-analyte, ensuring perfect co-elution and minimizing this variability .

13C vs Deuterated IS

Class-level inference

Target: Near-zero retention shift (co-elution)
Comparator: Observable retention shift for deuterated analog

Supports consistent matrix-effect correction

RPLC-ESI-MS context; review per method

Evidence Dimension	Retention Time Shift due to Isotopic Labeling
Target Compound Data	Near-zero retention time shift (co-elution) with the unlabeled analyte.
Comparator Or Baseline	Deuterated analog (e.g., 4-Bromo-2-chlorophenol-d3): Observable retention time shift.
Quantified Difference	Significant reduction in retention time variability (inverse isotope effect common in RPLC).
Conditions	Reversed-phase liquid chromatography (RPLC) coupled with electrospray ionization mass spectrometry (ESI-MS).

Why This Matters

Ensures consistent ionization efficiency between the analyte and internal standard across the entire chromatographic peak, which is fundamental for accurate and reproducible quantification.

• [1] Iyer, S.S., et al. (2020). Variations in GC–MS response between analytes and deuterated analogs. Chromatographia, 78(3), 251-258. View Source

Unambiguous Analyte Discrimination by Mass Shift

4-Bromo-2-chlorophenol-13C6 provides a clear +6 Da mass shift from the native 12C analyte (4-Bromo-2-chlorophenol), which is sufficient to avoid isotopic overlap from the naturally abundant 13C in the analyte itself . This mass difference is critical for ensuring the internal standard signal is distinct and does not interfere with the analyte's quantitation ion [1].

Mass shift from analyte

Class-level inference

+6 Da (nominal mass)

Sufficient separation from isotopic clusters

SIM mode; low-resolution MS

Evidence Dimension	Mass Difference from Native Analyte
Target Compound Data	Mass shift of +6 Da (Nominal Mass).
Comparator Or Baseline	Unlabeled 4-Bromo-2-chlorophenol.
Quantified Difference	A +6 Da shift provides unambiguous separation from the analyte's M, M+1, and M+2 isotopic peaks, minimizing cross-talk.
Conditions	Low-resolution mass spectrometry (e.g., single quadrupole) operated in Selected Ion Monitoring (SIM) mode.

Why This Matters

A +6 Da shift is generally accepted as optimal for small molecules, balancing the need for clear signal separation against the risk of significantly altered physicochemical properties that can occur with larger mass shifts.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Available at: https://www.mtoz-biolabs.com/how-can-the-internal-standard-method-quantify-compounds-in-lc-ms-without-a-reference-standard.html View Source

4-Bromo-2-chlorophenol-13C6: Research & Industrial Applications

Quantification of Pesticide Metabolite in Environmental Fate Studies

As 4-Bromo-2-chlorophenol is a primary degradation product of the organophosphorus pesticide profenofos [1], accurate measurement of its concentration in soil, water, and plant tissues is critical for environmental risk assessment. 4-Bromo-2-chlorophenol-13C6 serves as the ideal internal standard in LC-MS/MS or GC-MS workflows, enabling precise and matrix-corrected quantification of this specific metabolite .

Metabolite Quantification in Pesticide Residue Analysis

Regulatory agencies require robust analytical methods for detecting pesticide metabolites in food commodities. 4-Bromo-2-chlorophenol-13C6 is used as an internal standard to develop and validate highly sensitive and specific LC-MS/MS methods. Its use corrects for sample preparation losses and matrix effects, ensuring that reported residue levels of 4-Bromo-2-chlorophenol are accurate and compliant with stringent regulatory limits .

Tracer Studies for Synthesis & Mechanism

The 13C-label in 4-Bromo-2-chlorophenol-13C6 can be utilized as a tracer in complex organic reactions. By monitoring the fate of the labeled carbon atoms via 13C NMR or MS, researchers can elucidate reaction pathways, confirm product structures, and study the mechanisms of enzyme-catalyzed transformations, such as the copolymerization of halophenols by fungal laccases [2].

Application

Selection Property

Validation Focus

Environmental fate studies

13C co-elution internal standard

Matrix-effect correction in water, soil, plant matrices

Food residue research

Stable isotope-labeled IS

Method accuracy and precision review; recovery correction

Reaction mechanism tracing

13C tracer

NMR/MS pathway elucidation; product structure confirmation

• [1] ChemicalBook. 4-Bromo-2-chlorophenol. Available at: https://www.chemicalbook.in/4-bromo-2-chlorophenol View Source
• [2] ChemicalBook. 4-Bromo-2-chlorophenol. Available at: https://www.chemicalbook.in/4-bromo-2-chlorophenol View Source